Cas no 280748-43-8 (1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl-
• CAS No: 280748-43-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 248290
• PubChem ID: 9898884
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 5-formyl-4-methyl-
• 5-formyl-4-methyl-1H-pyrrole-2-carboxylic acid
• AKOS006311335
• DTXSID50432493
• SCHEMBL4465333
• 4-methyl-5-formyl-2-pyrrolecarboxylic acid
• 280748-43-8
• KSDGAOCOGSTQKI-UHFFFAOYSA-N
• 4-methyl -5-formyl-2-pyrrolecarboxylic acid

• Inchi： 1S/C7H7NO3/c1-4-2-5(7(10)11)8-6(4)3-9/h2-3,8H,1H3,(H,10,11)
• InChI Key： KSDGAOCOGSTQKI-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=C(C=O)N1)=O

Computed Properties

• Exact Mass: 152.03478
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.414
• Boiling Point: 389.6°Cat760mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.644
• PSA: 67.26